Cas no 850719-38-9 ((2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide)
(2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide Chemical and Physical Properties
Names and Identifiers
-
- (2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide
-
- Inchi: 1S/C21H18ClN3O2S/c1-2-18-20(27)25(16-10-8-15(22)9-11-16)21(28-18)17(12-23)19(26)24-13-14-6-4-3-5-7-14/h3-11,18H,2,13H2,1H3,(H,24,26)
- InChI Key: ZYLUMTBOUGWDKD-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CC=C1)(=O)C(=C1N(C2=CC=C(Cl)C=C2)C(=O)C(CC)S1)C#N
(2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26615441-0.05g |
N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide |
850719-38-9 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
(2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on (2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide
Introduction to (2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide and Its CAS No. 850719-38-9
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule potentially offering unique properties that can be harnessed for therapeutic applications. One such compound, identified by the CAS number 850719-38-9, is (2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide. This intricate molecular structure has garnered significant attention in recent years due to its promising biological activities and potential applications in medicinal chemistry.
The compound's name is rich in chemical significance, with each part of the structure contributing to its overall functionality. The presence of a benzyl group at the N-position and a cyanoacetamide moiety at the C-terminal suggests potential interactions with biological targets, while the thiazolidinone ring system introduces a scaffold that is commonly found in bioactive molecules. Specifically, the thiazolidinone core is known for its versatility in drug design, often serving as a key pharmacophore in various therapeutic agents.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, particularly those containing nitrogen and sulfur atoms. The (2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide structure exemplifies this trend, as it combines multiple pharmacologically relevant groups into a single molecule. The 4-chlorophenyl substituent, for instance, may enhance lipophilicity and improve membrane permeability, while the ethyl group at the 5-position could influence metabolic stability.
In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic outcomes. The thiazolidinone ring in (2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide has been extensively studied for its ability to modulate various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in inflammation and cancer progression.
The cyanoacetamide moiety is another key feature of this compound, known for its ability to interact with biological targets through hydrogen bonding and dipole-dipole interactions. This functional group has been incorporated into numerous drug candidates due to its versatility and compatibility with different pharmacophoric elements. In particular, the cyano group can enhance binding affinity by increasing electronic density at specific sites on the target molecule.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. By leveraging molecular docking simulations, scientists can identify potential interactions between (2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide and biological targets such as kinases or transcription factors. These studies have provided valuable insights into how structural modifications can optimize potency and selectivity.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, including transition metal catalysis and flow chemistry, have been employed to streamline the process. These methods not only improve efficiency but also minimize waste, aligning with modern green chemistry principles.
One of the most compelling aspects of (2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxyo1,3-thiazolidin - 2 - ylidene] - 2 - cyanoacetamide is its potential in addressing unmet medical needs. Current research suggests that it may exhibit activity against several diseases by modulating key cellular pathways. For example, preclinical studies have indicated that derivatives of this scaffold could be effective in treating neurological disorders by interacting with specific receptor proteins.
The role of computational modeling in drug discovery cannot be overstated. By integrating experimental data with computational predictions, researchers can accelerate the identification of promising candidates like (2E)-N-benzyl - 2 [ - 3 ( 4 - chlorophenyl ) - 5 - ethy l - 4 - ox o - 1 , 3 - thia z ol idin e ] . This approach has significantly reduced the time and cost associated with traditional screening methods.
In conclusion, (2E)-N-benzyl - 23 [ - 3 ( 4 - chlorophen y l ) - 5 eth y l - 4 ox o - 1 , 3 thia z ol id ine ] . This compound represents a significant advancement in medicinal chemistry and holds great promise for future therapeutic applications. Its unique structure and demonstrated biological activities make it a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases.
850719-38-9 ((2E)-N-benzyl-2-[3-(4-chlorophenyl)-5-ethyl-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)